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Titanium, oxo[29H,31H-phthalocyaninato(2-)-kappaN29,kappaN30,kappaN31,kappaN32]-, (SP-5-12)-

Catalog No.
S1895035
CAS No.
26201-32-1
M.F
C32H16N8OTi
M. Wt
576.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Titanium, oxo[29H,31H-phthalocyaninato(2-)-kappaN2...

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General Information

CAS Number

26201-32-1

Product Name

Titanium, oxo[29H,31H-phthalocyaninato(2-)-kappaN29,kappaN30,kappaN31,kappaN32]-, (SP-5-12)-

IUPAC Name

2,11,20,37,39,40-hexaza-29,38-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3(40),4,6,8,10,12(39),13,15,17,19,21,23,25,27,30(37),31,33,35-nonadecaene;oxotitanium(2+)

Molecular Formula

C32H16N8OTi

Molecular Weight

576.4 g/mol

InChI

InChI=1S/C32H16N8.O.Ti/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;;/h1-16H;;/q-2;;+2

InChI Key

SJHHDDDGXWOYOE-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C3=NC2=NC4=NC(=NC5=NC(=NC6=C7C=CC=CC7=C([N-]6)[N-]3)C8=CC=CC=C85)C9=CC=CC=C94.O=[Ti+2]

Canonical SMILES

C1=CC=C2C(=C1)C3=NC2=NC4=NC(=NC5=NC(=NC6=C7C=CC=CC7=C([N-]6)[N-]3)C8=CC=CC=C85)C9=CC=CC=C94.O=[Ti+2]

Scientific Research Applications

Photocatalysis

  • TiOPc is being studied for its ability to act as a photocatalyst. Photocatalysis is a process where light activates a material to drive chemical reactions. Researchers are interested in using TiOPc for applications like hydrogen production through water splitting and degradation of organic pollutants. [Source: Royal Society of Chemistry ""]

Photovoltaics

  • Some research explores TiOPc's potential use in photovoltaic cells, devices that convert light energy into electricity. Scientists are investigating how incorporating TiOPc into solar cells might improve their efficiency in converting light to electricity. [Source: National Renewable Energy Laboratory ""]

Organic Light-Emitting Diodes (OLEDs)

  • Researchers are studying titanyl phthalocyanine as a material for OLEDs, a type of display technology known for its vibrant colors and energy efficiency. The focus is on understanding how TiOPc's properties might influence light emission and overall OLED device performance. [Source: ScienceDirect ""]

Description

This compound consists of a titanium atom coordinated to a phthalocyanine ligand, with an additional oxo group bound to the titanium center. The phthalocyanine ligand is a large, planar macrocycle composed of four isoindole units linked by nitrogen atoms. The titanium atom is coordinated to the four central nitrogen atoms of the phthalocyanine ring (designated as N29, N30, N31, and N32), forming a square-pyramidal geometry (SP-5-12)

Mechanism of Action

  • Catalysis: The potential application of TiOPcOx lies in its ability to act as a catalyst. The central titanium ion and the delocalized electrons in the Pc ligand can interact with reactant molecules, facilitating chemical reactions. The specific mechanism of action depends on the particular reaction being catalyzed and requires further research [].

Safety and Hazards

  • Limited information: There is currently limited information available on the specific safety hazards associated with TiOPcOx. As a general precaution, it's advisable to handle the compound with care, following standard laboratory safety protocols for unknown materials. This may include wearing gloves, eye protection, and working in a fume hood.

Chemical Reactions

Of free-base and titanyl porphyrins ..." class="citation ml-xs inline" data-state="closed" href="https://pubs.rsc.org/en/content/articlehtml/2022/cp/d2cp01073a" rel="nofollow noopener" target="_blank"> .

The unique features of titanium oxo-phthalocyanine include its specific metal-oxo bond, which influences its electronic structure and reactivity, and the combination of the titanium center with the phthalocyanine ligand, which gives rise to its particular photophysical and catalytic properties.

Biological Activity

While specific biological activities of this exact compound are not well-documented in the provided search results, metallophthalocyanines, in general, have shown potential in various biological applications: